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Compound of Interest

Compound Name: Khk-IN-2

Cat. No.: B8087002 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Khk-IN-2 is a potent and selective inhibitor of Ketohexokinase (KHK), the primary enzyme

responsible for the first step in fructose metabolism.[1] KHK catalyzes the phosphorylation of

fructose to fructose-1-phosphate.[2][3] This pathway is of significant interest in metabolic

research as excessive fructose consumption is linked to disorders such as non-alcoholic fatty

liver disease (NAFLD), obesity, and type 2 diabetes.[2] By inhibiting KHK, Khk-IN-2 serves as a

valuable tool for studying the roles of fructose metabolism in various physiological and

pathological states. These application notes provide detailed protocols for the solubilization and

preparation of Khk-IN-2 for use in in vitro cell culture experiments.

Physicochemical and Solubility Data
Proper dissolution of Khk-IN-2 is critical for accurate and reproducible experimental results.

The following table summarizes the key properties and solubility of Khk-IN-2.
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Property Data Reference

Molecular Formula C₁₆H₁₉F₃N₄O₃ [1]

Molecular Weight 372.34 g/mol [1]

CAS Number 2135304-43-5 [1]

IC₅₀ 0.45 µM for KHK [1]

Appearance Light yellow to yellow solid [1]

Solubility

DMSO: 250 mg/mL (671.43

mM). Ultrasonic treatment may

be required. It is noted that

hygroscopic DMSO can affect

solubility, so newly opened

DMSO is recommended.

[1]

Storage (Powder)
-20°C for 3 years; 4°C for 2

years.
[1]

Storage (Solvent)
-80°C for 2 years; -20°C for 1

year.
[1]

Experimental Protocols
Protocol 1: Preparation of a High-Concentration Stock
Solution (e.g., 50 mM in DMSO)
This protocol describes the preparation of a concentrated stock solution of Khk-IN-2, which can

be stored for long periods and diluted to working concentrations as needed.

Materials:

Khk-IN-2 powder (MW: 372.34 g/mol )

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials
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Calibrated analytical balance

Vortex mixer

(Optional) Sonicator water bath

Procedure:

Equilibrate: Allow the Khk-IN-2 vial to warm to room temperature before opening to prevent

condensation.

Weigh: Accurately weigh the desired amount of Khk-IN-2 powder in a sterile microcentrifuge

tube. For example, to prepare 1 mL of a 50 mM stock solution, weigh 18.62 mg.

Calculation: Volume (L) x Concentration (mol/L) x MW ( g/mol ) = Mass (g)

0.001 L x 0.050 mol/L x 372.34 g/mol = 0.01862 g = 18.62 mg

Dissolve: Add the calculated volume of sterile DMSO to the powder. For the example above,

add 1 mL of DMSO.

Mix: Cap the tube tightly and vortex thoroughly until the solid is completely dissolved. If

precipitation occurs, gentle warming (e.g., in a 37°C water bath) and/or sonication can be

used to aid dissolution.[1]

Aliquot & Store: Aliquot the stock solution into smaller, single-use volumes in sterile cryovials

to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C or -80°C as recommended.

[1]

Protocol 2: Preparation of Working Solutions for Cell
Culture
This protocol details the serial dilution of the high-concentration stock solution for direct

application to cell cultures. It is crucial to minimize the final concentration of DMSO in the

culture medium, as it can be toxic to cells (typically kept below 0.5%, and ideally ≤ 0.1%).

Materials:
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Khk-IN-2 stock solution (e.g., 50 mM in DMSO)

Sterile, pre-warmed complete cell culture medium (e.g., DMEM, DMEM/F12)[4]

Sterile microcentrifuge tubes

Calibrated micropipettes and sterile tips

Procedure:

Thaw Stock: Thaw one aliquot of the Khk-IN-2 stock solution at room temperature.

Intermediate Dilution (Recommended): Prepare an intermediate dilution of the stock solution

in sterile cell culture medium. This step helps ensure accurate pipetting and homogenous

mixing in the final culture volume.

Example: To prepare a 100 µM final concentration in a 10 mL culture volume, with a final

DMSO concentration of 0.1%:

First, prepare a 100X intermediate stock (10 mM). Dilute the 50 mM stock 1:5 in sterile

culture medium (e.g., 10 µL of 50 mM stock + 40 µL of medium).

Final Dilution: Add the appropriate volume of the stock or intermediate solution to the vessel

containing cells and culture medium.

Example using the 10 mM intermediate stock: To achieve a 100 µM final concentration,

add the 100X stock at a 1:100 ratio. For a 10 mL culture, add 100 µL of the 10 mM

intermediate solution.

Example directly from 50 mM stock: To achieve a 10 µM final concentration in 10 mL of

medium, a 1:5000 dilution is needed. This would be 2 µL of the 50 mM stock. The final

DMSO concentration would be 0.02%.

Vehicle Control: Prepare a vehicle control by adding the same final concentration of DMSO

to a separate culture vessel. This is essential to distinguish the effects of the compound from

the effects of the solvent.
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Mix and Incubate: Gently swirl the culture plate or flask to ensure even distribution of the

compound. Return the cells to the incubator for the desired treatment period.

Visualized Workflows and Pathways
Experimental Workflow: Preparing Khk-IN-2 for Cell
Culture
The following diagram illustrates the step-by-step process for preparing Khk-IN-2 from powder

to a working solution for treating cells.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b8087002?utm_src=pdf-body
https://www.benchchem.com/product/b8087002?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8087002?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stock Solution Preparation

Working Solution for Cell Culture
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Caption: Workflow for Khk-IN-2 solution preparation.
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Signaling Pathway: Inhibition of Fructose Metabolism by
Khk-IN-2
This diagram shows the initial step of fructose metabolism and the mechanism of action for

Khk-IN-2. Ketohexokinase (KHK) is the key enzyme that phosphorylates fructose, a step that is

blocked by Khk-IN-2.
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Caption: Khk-IN-2 inhibits the KHK-mediated phosphorylation of fructose.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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